Cas no 68612-94-2 (1-Isoproxypropyl-1,2-Dihydro-6-Hydroxy-4-Methyl-2-Oxo-3-Pyridinecarbonitrile)

• Product Name: 1-Isoproxypropyl-1,2-Dihydro-6-Hydroxy-4-Methyl-2-Oxo-3-Pyridinecarbonitrile
• CAS No: 68612-94-2
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 58834
• PubChem ID: 15868916
• Update Time: 2025-08-03

1-Isoproxypropyl-1,2-Dihydro-6-Hydroxy-4-Methyl-2-Oxo-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isoproxypropyl-1,2-Dihydro-6-Hydroxy-4-Methyl-2-Oxo-3-Pyridinecarbonitrile
• 2-hydroxy-4-methyl-6-oxo-1-(3-propan-2-yloxypropyl)pyridine-3-carbonitrile
• 2-OXO-3-PYRIDINECARBONITRILE
• 3-Cyano-6-hydroxy-N-(3-isopropoxypropyl)-4-methyl-2-pyridone
• EC 411-990-2
• 6-Hydroxy-1-(3-isopropoxypropyl)-4-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• AMY21842
• NS00001399
• 3-Cyano-6-hydroxy-N-(3-isopropoxypropyl)-4-methylpyridone
• 3-Pyridinecarbonitrile, 1-isoproxypropyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-
• 68612-94-2
• A9126
• SCHEMBL6244194
• 1,2-Dihydro-6-hydroxy-4-methyl-1-(3-(1-methylethoxy)propyl)-2-oxo-3-pyridinecarbonitrile
• DTXSID20579006
• AKOS015841703
• 6-hydroxy-1-(3-isopropoxypropyl)-4-methyl-2-oxo-pyridine-3-carbonitrile
• FT-0641195
• 6-hydroxy-1-(3-isopropoxypropyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• AC-22508

• Inchi： 1S/C13H18N2O3/c1-9(2)18-6-4-5-15-12(16)7-10(3)11(8-14)13(15)17/h7,9,17H,4-6H2,1-3H3
• InChI Key： PTPMVSMJQWEBHQ-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCCN1C(C=C(C)C(C#N)=C1O)=O

Computed Properties

• Exact Mass: 250.13200
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 389.1°C at 760 mmHg
• Flash Point: 189.1°C
• Refractive Index: 1.538
• PSA: 75.25000
• LogP: 1.54908

1-Isoproxypropyl-1,2-Dihydro-6-Hydroxy-4-Methyl-2-Oxo-3-Pyridinecarbonitrile Security Information

• Hazard Category Code： 43
• Safety Instruction： S24; S37
• Hazardous Material Identification：
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles